![molecular formula C18H13F3N4O2S2 B2571092 N-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide CAS No. 1021136-56-0](/img/structure/B2571092.png)
N-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
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Description
“N-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide” is a chemical compound . Its molecular formula is C16H15F3N4O2S and it has a molecular weight of 384.38.
Physical And Chemical Properties Analysis
This compound has an average mass of 412.386 Da and a monoisotopic mass of 412.081696 Da .Scientific Research Applications
Synthesis of Antibiotics and Antibacterial Drugs
Research has shown that derivatives of thiophene carboxamide, such as those synthesized in various studies, exhibit significant biological activity, including antibacterial and antibiotic properties. For instance, Ahmed (2007) demonstrated the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide derivatives that exhibited antibiotic activity against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Antimicrobial Applications
A variety of thiophene derivatives have been synthesized and evaluated for their antimicrobial activities. For example, compounds synthesized by Desai, Dodiya, and Shihora (2011) were tested against a range of bacterial and fungal species, demonstrating the potential of these compounds in antimicrobial therapy (Desai, Dodiya, & Shihora, 2011).
Antinociceptive Activity
The antinociceptive properties of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides were explored, indicating the relevance of such compounds in pain management research. This study suggests the potential for developing new pain relief drugs based on thiophene carboxamide derivatives (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).
Antimicrobial and Anti-Inflammatory Activities
Further investigations into the synthesis and biological evaluation of new thiophene derivatives highlight their antimicrobial and potentially anti-inflammatory activities. These findings underscore the versatility of thiophene carboxamide derivatives in drug development, particularly for treatments targeting bacterial infections and inflammation (Lahsasni, Al-Hemyari, Ghabbour, Mabkhoot, Aleanizy, Alothman, & Almarhoon, 2018).
Properties
IUPAC Name |
N-[6-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F3N4O2S2/c19-18(20,21)11-3-5-12(6-4-11)22-15(26)10-29-16-8-7-14(24-25-16)23-17(27)13-2-1-9-28-13/h1-9H,10H2,(H,22,26)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTGFSNZEDDHIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F3N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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